Cas no 324538-72-9 (ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate
• CAS No: 324538-72-9
• MF: C₂₀H₁₅BrO₆
• MW: 431.233505487442
• CID: 6335583
• PubChem ID: 4182678
• Update Time: 2025-11-06

ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate
• ethyl 5-benzoyloxy-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate
• 324538-72-9
• ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methylbenzofuran-3-carboxylate
• Oprea1_105849
• AKOS024574375
• F0062-0006

• Inchi： 1S/C20H15BrO6/c1-3-25-20(24)15-14(10-22)26-18-11(2)9-13(17(21)16(15)18)27-19(23)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key： KPTGLZCGRUUEOA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)C2=C1C(C(=O)OCC)=C(C=O)O2)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 430.00520g/mol
• Monoisotopic Mass: 430.00520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 82.8Ų

Additional information on ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of Ethyl 5-(Benzoyloxy)-4-Bromo-2-Formyl-7-Methyl-1-Benzofuran-3-Carboxylate (CAS No. 324538-72-9)

Ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-72-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its complex molecular structure, is often utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups, including the benzoyloxy, bromo, formyl, and methyl substituents, makes it a versatile building block for the development of novel therapeutic agents.

The molecular formula of ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate is C₂₀H₁₅BrO₅, with a molecular weight of approximately 415.24 g/mol. The presence of the benzofuran core structure is particularly noteworthy, as this moiety is frequently found in compounds with significant biological activity. Researchers are increasingly exploring the potential of benzofuran derivatives in drug discovery, especially in the development of anti-inflammatory, antimicrobial, and anticancer agents.

One of the most compelling aspects of CAS No. 324538-72-9 is its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The compound's 4-bromo and 2-formyl groups provide reactive sites for further chemical modifications, enabling the creation of diverse molecular architectures. This adaptability is particularly valuable in the design of small-molecule inhibitors and enzyme modulators, which are central to targeted drug development.

In recent years, the demand for high-purity chemical intermediates like ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound to support their drug discovery programs. The compound's stability under standard laboratory conditions further enhances its utility as a research reagent.

From a synthetic perspective, the preparation of CAS No. 324538-72-9 typically involves multi-step organic reactions, including esterification, bromination, and formylation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's benzoyloxy group is particularly sensitive to hydrolysis, necessitating careful handling during synthesis and storage. Researchers often employ protective group strategies to safeguard reactive functionalities during subsequent transformations.

The application of ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate extends beyond pharmaceuticals. It is also explored in material science, particularly in the development of organic semiconductors and luminescent materials. The benzofuran scaffold contributes to the compound's electronic properties, making it a candidate for use in optoelectronic devices. This interdisciplinary potential underscores the compound's significance in both life sciences and advanced materials research.

Quality control is paramount when working with CAS No. 324538-72-9. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the compound's identity and purity. These methods ensure that the material meets the stringent requirements of pharmaceutical and academic research. Suppliers often provide detailed certificates of analysis (CoA) to document these quality parameters.

In the context of green chemistry, researchers are investigating more sustainable routes to synthesize ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate. Efforts are underway to minimize the use of hazardous reagents and solvents, aligning with the global push for environmentally friendly synthetic protocols. These initiatives not only reduce the environmental footprint but also enhance the safety profile of the compound for laboratory use.

The market for specialty chemicals like CAS No. 324538-72-9 is expected to grow steadily, fueled by ongoing innovations in drug discovery and material science. As the scientific community continues to uncover new applications for benzofuran derivatives, the demand for high-quality intermediates will likely increase. This trend presents opportunities for manufacturers to expand their product portfolios and cater to the evolving needs of researchers worldwide.

For those seeking detailed technical information about ethyl 5-(benzoyloxy)-4-bromo-2-formyl-7-methyl-1-benzofuran-3-carboxylate, resources such as scientific literature databases and chemical supplier catalogs are invaluable. These platforms provide access to spectroscopic data, synthetic procedures, and safety guidelines, enabling researchers to utilize the compound effectively in their work. Collaboration between academia and industry is also crucial for advancing the understanding and applications of this versatile chemical entity.